molecular formula C25H31FN4O2 B2747697 2-(4-(4-(4-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)-N-(p-tolyl)acetamide CAS No. 941928-81-0

2-(4-(4-(4-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)-N-(p-tolyl)acetamide

Cat. No. B2747697
CAS RN: 941928-81-0
M. Wt: 438.547
InChI Key: JTJXIEJCSQRJJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-(4-(4-fluorophenyl)piperazine-1-carbonyl)piperidin-1-yl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C25H31FN4O2 and its molecular weight is 438.547. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Fe-catalyzed Synthesis : A study highlights the industrial production and synthesis routes of flunarizine, a drug that shares structural similarities, emphasizing the role of metal-catalyzed amination and Wittig reaction in creating complex organic molecules with potential therapeutic applications R. N. Shakhmaev, A. Sunagatullina, & V. Zorin, 2016.

  • Antibacterial Activity : Another research effort describes the synthesis of isoxazolinyl oxazolidinones and their evaluation against resistant bacteria, showcasing the utility of complex acetamide derivatives in addressing antimicrobial resistance V. Varshney et al., 2009.

  • Anticonvulsant Activity : The development of acetamides derived from pyrrolidin-1-yl-acetic acid and their evaluation for anticonvulsant properties illustrate the potential medical applications of such compounds in treating epilepsy J. Obniska et al., 2015.

  • Hydroformylation in Synthesis : Research into the synthesis of neuroleptic agents via rhodium-catalyzed hydroformylation demonstrates advanced chemical techniques for producing compounds with central nervous system activity C. Botteghi et al., 2001.

  • Docking Studies and Synthesis : The synthesis and docking studies of piperazine-1-yl-1H-indazole derivatives underline the importance of structural analysis in designing molecules with potential medicinal chemistry applications V. Balaraju et al., 2019.

Biological Activity and Applications

  • Motilin Receptor Agonist Development : The discovery of small molecule motilin receptor agonists highlights the approach to identifying compounds that can modulate gastrointestinal motility, with implications for treating related disorders S. Westaway et al., 2009.

  • ACAT-1 Inhibition : The identification of potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1 elucidates the therapeutic potential of acetamide derivatives in treating diseases involving ACAT-1 overexpression K. Shibuya et al., 2018.

properties

IUPAC Name

2-[4-[4-(4-fluorophenyl)piperazine-1-carbonyl]piperidin-1-yl]-N-(4-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H31FN4O2/c1-19-2-6-22(7-3-19)27-24(31)18-28-12-10-20(11-13-28)25(32)30-16-14-29(15-17-30)23-8-4-21(26)5-9-23/h2-9,20H,10-18H2,1H3,(H,27,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTJXIEJCSQRJJT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H31FN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.